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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Butamifos is an organophosphate herbicide recognized for its role in controlling annual and

graminaceous weeds. However, its application raises concerns regarding its toxicological

impact on non-target organisms. This technical guide provides a comprehensive overview of

the toxicology of butamifos, with a focus on aquatic organisms, birds, bees, and soil

inhabitants. Butamifos primarily exerts its toxic effects through the inhibition of

acetylcholinesterase, a critical enzyme in the nervous system. This document summarizes

available quantitative toxicity data, details experimental protocols for toxicological assessment,

and visualizes key biological pathways and experimental workflows. The information presented

herein is intended to support researchers and professionals in understanding and evaluating

the environmental risks associated with butamifos.

Quantitative Toxicity Data
The following tables summarize the available quantitative data on the toxicity of butamifos to

various non-target organisms. It is important to note that publicly available data for butamifos
is limited for some species.

Table 1: Acute Toxicity of Butamifos to Aquatic Organisms
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Species Endpoint Duration Value (mg/L) Reference

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 96 hours 4.1 [1]

Daphnia magna

(Water Flea)

EC50

(Immobilization)
48 hours 1.56 [1]

Daphnia magna

(Water Flea)

LC50

(Immobilization)
24 hours >10 [2]

Daphnia magna

(Water Flea)

LC50

(Immobilization)
48 hours 1-10 [2]

Scenedesmus

subspicatus

(Green Algae)

EC50 (Growth

Inhibition)
48 hours 0.15 [2]

Table 2: Acute Toxicity of Butamifos to Terrestrial Organisms

Species Endpoint Value Reference

Rat (Mammal) Oral LD50 630 mg/kg

Eisenia fetida

(Earthworm)
14-day LC50 >1000 mg/kg dry soil

Apis mellifera

(Honeybee)
Contact acute LD50 Data not available

Apis mellifera

(Honeybee)
Oral acute LD50 Data not available

Avian Species Acute oral LD50 Data not available

Table 3: Chronic Toxicity of Butamifos to Aquatic Organisms
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Species Endpoint Value Reference

Fish (Early-life Stage) NOEC Data not available

Daphnia magna

(Reproduction)
NOEC Data not available

Experimental Protocols
The toxicological data presented in this guide are typically generated following standardized

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD) and the U.S. Environmental Protection Agency (EPA). Below are

detailed summaries of the methodologies for key experiments.

Fish Acute Toxicity Test (Following OECD Guideline 203)
This test determines the median lethal concentration (LC50) of a substance in fish over a 96-

hour period.

Test Species: Recommended species include rainbow trout (Oncorhynchus mykiss),

zebrafish (Danio rerio), or fathead minnow (Pimephales promelas).

Test Conditions:

Exposure: Fish are exposed to the test substance in a static, semi-static, or flow-through

system for 96 hours.

Concentrations: A range of concentrations of the test substance are used, typically in a

geometric series, along with a control group.

Water Quality: Parameters such as temperature, pH, and dissolved oxygen are maintained

within a narrow range suitable for the test species.

Observations: Mortalities and any sublethal effects (e.g., abnormal behavior, discoloration)

are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods such as probit analysis.
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Daphnia magna Acute Immobilization Test (Following
OECD Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the population (EC50) within 48 hours.

Test Organism: Young daphnids (<24 hours old) are used.

Test Conditions:

Exposure: Daphnids are exposed to a range of concentrations of the test substance in a

static system for 48 hours.

Immobilization: Immobilization is defined as the inability to swim within 15 seconds after

gentle agitation.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 value and its confidence limits are calculated.

Algal Growth Inhibition Test (Following OECD Guideline
201)
This test evaluates the effect of a substance on the growth of freshwater green algae.

Test Species: Commonly used species include Scenedesmus subspicatus or

Pseudokirchneriella subcapitata.

Test Conditions:

Exposure: Exponentially growing algal cultures are exposed to various concentrations of

the test substance over a 72-hour period.

Growth Measurement: Algal growth is measured by cell counts or a surrogate parameter

like chlorophyll fluorescence.

Data Analysis: The EC50 (the concentration causing a 50% reduction in growth or growth

rate) is determined.
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Avian Acute Oral Toxicity Test (Following OECD
Guideline 223)
This test is designed to determine the acute oral toxicity (LD50) of a substance to birds.

Test Species: Commonly used species are the Northern bobwhite (Colinus virginianus) or

the mallard duck (Anas platyrhynchos).

Methodology:

Dosing: A single oral dose of the test substance is administered to the birds.

Observation Period: The birds are observed for at least 14 days for mortality and signs of

toxicity.

Test Designs: The guideline offers three procedures: a limit test (to determine if the LD50

is above a certain level, typically 2000 mg/kg body weight), an LD50-only test, and an

LD50-slope test.

Data Analysis: The LD50 and its 95% confidence interval are calculated.

Honeybee Acute Contact and Oral Toxicity Tests
(Following OECD Guidelines 214 and 213)
These tests determine the acute contact and oral toxicity (LD50) of a substance to adult worker

honeybees (Apis mellifera).

Contact Toxicity (OECD 214):

Application: A precise volume of the test substance in a carrier solvent is applied topically

to the dorsal thorax of each bee.

Exposure: Bees are housed in cages with a food source.

Observations: Mortality is recorded at 4, 24, and 48 hours, and can be extended to 72 and

96 hours.

Oral Toxicity (OECD 213):
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Application: Bees are fed a sucrose solution containing the test substance for a defined

period.

Observations: Mortality is recorded at regular intervals.

Data Analysis: The LD50 (in µg of active substance per bee) is calculated for both routes of

exposure.

Earthworm Acute Toxicity Test (Following OECD
Guideline 207)
This test evaluates the acute toxicity of a substance to earthworms in artificial soil.

Test Species: The recommended species is Eisenia fetida.

Methodology:

Exposure: Adult earthworms are exposed to artificial soil treated with a range of

concentrations of the test substance for 14 days.

Observations: Mortality is assessed at 7 and 14 days.

Data Analysis: The 14-day LC50 (in mg of substance per kg of dry soil) is determined.

Signaling Pathways and Experimental Workflows
Signaling Pathway: Acetylcholinesterase Inhibition by
Butamifos
Butamifos, like other organophosphate compounds, exerts its primary toxic effect by inhibiting

the enzyme acetylcholinesterase (AChE). AChE is crucial for the proper functioning of the

nervous system, where it breaks down the neurotransmitter acetylcholine (ACh). Inhibition of

AChE leads to an accumulation of ACh in the synaptic cleft, resulting in continuous nerve

stimulation, which can lead to paralysis and death.

The molecular mechanism involves the phosphorylation of a serine residue within the active

site of the AChE enzyme. This forms a stable covalent bond between the organophosphate and

the enzyme, rendering it inactive. Over time, this phosphorylated enzyme can undergo a
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process called "aging," which involves the cleavage of an alkyl group from the phosphorus

atom. This "aged" enzyme-inhibitor complex is even more stable and generally resistant to

reactivation.
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Mechanism of Acetylcholinesterase Inhibition by Butamifos.

Experimental Workflow: Avian Acute Oral Toxicity Test
(OECD 223)
The following diagram illustrates the general workflow for conducting an avian acute oral

toxicity test according to OECD Guideline 223. This can be adapted for limit, LD50-only, or

LD50-slope tests.
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Workflow for Avian Acute Oral Toxicity Testing.
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Experimental Workflow: Honeybee Acute Contact
Toxicity Test (OECD 214)
This diagram outlines the key steps involved in assessing the acute contact toxicity of a

substance to honeybees as per OECD Guideline 214.
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Workflow for Honeybee Acute Contact Toxicity Testing.
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Conclusion
This technical guide has synthesized the available toxicological data for butamifos on a range

of non-target organisms. The data indicates that butamifos is moderately to very toxic to

aquatic life. While definitive acute toxicity data for birds, bees, and earthworms is not readily

available in the public domain, the classification of butamifos as an organophosphate and an

acetylcholinesterase inhibitor suggests a potential for significant toxicity to these organisms.

The provided experimental protocols and workflows, based on international guidelines, offer a

framework for generating further toxicological data to fill these knowledge gaps. A deeper

understanding of the toxicological profile of butamifos is essential for conducting thorough

environmental risk assessments and implementing measures to protect non-target species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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